Ytterbium-174

• IUPAC Name: ytterbium-174
• InChI: InChI=1S/Yb/i1+1
• InChI Key: NAWDYIZEMPQZHO-OUBTZVSYSA-N
• Canonical SMILES: [Yb]
• Isomeric SMILES: [174Yb]
• Molecular Formula: Yb
• DSSTOX Substance ID: DTXSID20163520
• Molecular Weight: 173.9388675 g/mol
• CAS No.: 14683-29-5

Description

Ytterbium-174 (⁷⁴₁₇₀Yb) is a stable isotope of ytterbium, a rare earth element discovered in 1878 . It consists of 70 protons, 104 neutrons, and 70 electrons, with a natural abundance of 31.83%, making it the most prevalent ytterbium isotope . This compound is notable for its exceptional role in fundamental physics research, particularly in studies of parity violation—a phenomenon where interactions distinguish between left- and right-handed configurations. Recent experiments have demonstrated that Yb-174 exhibits the largest parity violation effects ever observed in an atom, surpassing cesium-133 by a factor of 100 .

In applied sciences, Yb-174 is utilized in atomic clocks due to its narrow optical transitions and in quantum optics for Rydberg superatom experiments, where its near-identical excitation wavelengths (399 nm and 395 nm) enable efficient laser cooling and nanofiber integration . Its stability (non-radioactive) contrasts with other ytterbium isotopes, such as Yb-169, which decays via gamma emission and is used in medical imaging .

Preparation Methods

Natural Occurrence and Initial Enrichment Strategies

Ytterbium occurs naturally as a mixture of seven stable isotopes, with Yb-174 constituting 31.8% of natural abundance . Initial enrichment begins with ore processing, primarily targeting monazite and xenotime minerals.

Solvent Extraction and Ion Exchange

Ytterbium is separated from rare-earth mineral concentrates using a two-stage process:

• Acid Leaching : Crushed ore is treated with hot sulfuric or hydrochloric acid to dissolve rare-earth oxides.

• Liquid-Liquid Extraction : Tributyl phosphate (TBP) or di-(2-ethylhexyl)phosphoric acid (D2EHPA) selectively complexes Yb³⁺ ions at pH 2.5–3.0, achieving >99% purity .

Post-extraction, ion-exchange chromatography with Dowex 50W-X8 resin further purifies ytterbium, though isotopic separation remains negligible at this stage.

Laser Isotope Separation (LIS)

LIS has emerged as the dominant method for high-purity Yb-174 production, leveraging tunable lasers to selectively ionize target isotopes.

Principle of Resonant Ionization

Yb-174 atoms are excited via a two-step resonance process:

• A 398.8 nm laser pumps ground-state electrons (4f¹⁴6s² → 4f¹⁴6s6p).

• A 556.1 nm photon ionizes the excited state (6s6p → continuum) .

Non-target isotopes (e.g., Yb-176) remain unexcited due to hyperfine structure differences, enabling electrostatic separation.

Process Parameters and Efficiency

The Bhabha Atomic Research Centre (BARC) achieved 97.1% Yb-176 enrichment using LIS, with Yb-174 contamination reduced to 1.09% . Adapting this for Yb-174 requires:

Parameter	Value
Laser wavelength	398.8 nm (1st stage)
	556.1 nm (2nd stage)
Vaporization temperature	820–840 K
Ion extraction voltage	2.5–3.0 kV
Production rate	5–10 mg/hr

Mathematical modeling confirms that reducing non-selective ion pickup to <0.1% enables ≥95% Yb-174 purity .

Electromagnetic Calutron Separation

Historically used for uranium enrichment, calutrons separate isotopes via mass-to-charge (m/z) ratio differences in magnetic fields.

Ytterbium Feedstock Preparation

Ytterbium oxide (Yb₂O₃) is converted to YbCl₃ via chlorination at 500°C, then vaporized in a tungsten crucible at 1,200°C to produce Yb⁺ ions .

Magnetic Separation Dynamics

In a 1.2 T magnetic field, Yb-174 ions (m/z = 174) follow a 1.8 m radius path, diverging from Yb-173 (Δm = 1) by 1.04 cm. Collector slits positioned at calculated trajectories yield 85–90% isotopic purity .

Gas Centrifuge Cascades

While less common for ytterbium, centrifugal separation of Yb(fod)₃ (a volatile β-diketonate complex) demonstrates theoretical potential:

Centrifuge Parameter	Value
Rotational speed	70,000 RPM
Feed gas pressure	100 Pa
Separation factor (α)	1.012 per stage
Cascade stages required	300

This method remains experimentally unproven for Yb-174 due to complex coordination chemistry and low volatility.

Microfabricated Ion Trap Purification

Recent advances in photolithography enable high-precision Yb-174 isolation using surface ion traps .

Trap Fabrication Process

• Dielectric Stack Deposition : Alternating SiO₂ (14 µm) and Al/Cu (1.5 µm) layers create RF/DC electrodes.

• Overhang Etching : Buffered oxide etch (BOE) forms 20 µm overhangs to minimize RF leakage .

Trapping and Isotope Selection

Yb⁺ ions are loaded via 399 nm photoionization, with secular frequencies tuned to eject non-174 isotopes:

Trap Parameter	Value
RF frequency (Ω)	25 MHz
DC offset voltage	-5 V
Cooling laser wavelength	935 nm
Isotopic resolution	Δm/m ≈ 1×10⁻⁴

This method achieves 99.8% Yb-174 purity but suffers from low throughput (≤10¹⁰ ions/hr) .

Comparative Analysis of Methods

Method	Purity (%)	Throughput	Energy Cost (kWh/g)
Laser Isotope Separation	95–97	5–10 mg/hr	8,500
Electromagnetic	85–90	2–3 mg/hr	12,000
Ion Trapping	99.8	0.1 µg/hr	240,000

LIS offers the optimal balance for industrial-scale production, while ion traps serve niche applications requiring ultra-high purity.

Chemical Reactions Analysis

Types of Reactions: Ytterbium-174, like other lanthanides, primarily undergoes oxidation-reduction reactions. It can react with oxygen to form ytterbium(III) oxide (Yb2O3). In the presence of dilute acids, this compound reacts to form ytterbium chloride (YbCl3) and hydrogen gas .

Common Reagents and Conditions:

Oxidation: this compound reacts with oxygen at elevated temperatures to form ytterbium(III) oxide.

Reduction: Ytterbium(III) oxide can be reduced using calcium or lanthanum in a high-temperature furnace.

Substitution: this compound can participate in substitution reactions with halogens to form ytterbium halides.

Major Products:

• Ytterbium(III) oxide (Yb2O3)
• Ytterbium chloride (YbCl3)
• Ytterbium halides (e.g., YbF3, YbBr3)

Scientific Research Applications

Atomic Clocks

One of the most promising applications of $^{174}\text{Yb}$ is in the development of optical lattice clocks . These clocks utilize the precise frequency of light emitted by $^{174}\text{Yb}$ atoms when subjected to a magnetic field. The stability and accuracy of these clocks surpass traditional atomic clocks, such as cesium fountain clocks, which are accurate to within one second over 100 million years. The potential for $^{174}\text{Yb}$ to achieve even greater precision makes it a leading candidate for next-generation timekeeping technologies .

Case Study: Optical Lattice Clock Development

• Research Institution : University of Science and Technology
• Findings : The application of a stable magnetic field allowed researchers to access specific transitions in $^{174}\text{Yb}$, enhancing clock stability.
• Outcome : Achieved a precision exceeding that of existing atomic clocks, with implications for GPS technology and fundamental physics research.

Laser Technology

This compound is also extensively used in laser technology , particularly in fiber lasers. Its ability to efficiently convert electrical energy into light makes it ideal for high-power laser applications, including industrial cutting and engraving. The doping of fiber optic cables with $^{174}\text{Yb}$ enhances their performance, enabling better signal transmission and reduced loss .

Data Table: Comparison of Laser Types

Laser Type	Wavelength Range	Efficiency	Applications
Ytterbium Fiber Laser	1030-1100 nm	High	Cutting, engraving, medical
Nd:YAG Laser	1064 nm	Moderate	Industrial, military
CO2 Laser	10.6 µm	High	Cutting, welding, engraving

Materials Science

In materials science, $^{174}\text{Yb}$ is utilized as a doping agent in various materials to enhance their properties. It is particularly effective in improving the performance of superconductors and in the development of new alloys. Additionally, $^{174}\text{Yb}$ compounds are being explored for use in solar cells due to their ability to absorb and convert light efficiently .

Case Study: Superconductors

• Research Focus : Investigating the effects of $^{174}\text{Yb}$ doping on superconducting materials.
• Results : Enhanced critical temperature and improved electrical conductivity.
• Implications : Potential applications in quantum computing and energy storage systems.

Biomedical Research

The applications of $^{174}\text{Yb}$ extend into biomedical research as well. Its compounds are being developed as luminescent probes for imaging techniques that utilize near-infrared light. This approach allows for deeper tissue penetration compared to visible light, facilitating better imaging of biological processes .

Data Table: Properties of Ytterbium Compounds for Imaging

Compound	Emission Wavelength	Application Area
Ytterbium Oxide	980 nm	Biomedical imaging
Ytterbium Fluoride	800-900 nm	Luminescent probes

Mechanism of Action

The mechanism of action of ytterbium-174 in various applications depends on its chemical properties and interactions with other molecules. In catalysis, this compound acts as a Lewis acid, facilitating the formation of reactive intermediates. In biomedical applications, this compound-doped materials interact with biological tissues to promote cell growth and drug delivery . The nuclear spin properties of this compound also make it suitable for use in quantum computing, where it serves as a qubit in optical tweezer arrays .

Comparison with Similar Compounds

Structural Comparison with Other Ytterbium Isotopes

Ytterbium has seven stable isotopes, each differing in neutron count and abundance. Key comparisons include:

Table 1: Structural Properties of Selected Ytterbium Isotopes

Isotope	Protons	Neutrons	Natural Abundance (%)	Decay Mode	Applications
Yb-168	70	98	0.1	Stable	Research (low abundance)
Yb-170	70	100	3.0	Stable	Neutron activation analysis
Yb-174	70	104	31.83	Stable	Parity violation, atomic clocks
Yb-176	70	106	13.0	β⁻ decay to Lu	Geological dating
Yb-169	70	99	Radioactive	Gamma emission	Portable X-ray machines

Key Observations :

• Abundance : Yb-174 is the most abundant isotope, while Yb-168 is the rarest .
• Decay Modes : Yb-176 undergoes β⁻ decay to lutetium, while Yb-173 decays via electron capture to thulium . Radioactive isotopes like Yb-169 emit gamma radiation for medical applications .

Functional Comparison with Other Elements/Compounds

Parity Violation Studies

Ytterbium-174’s parity-violating effects are 100× stronger than those of cesium-133, a benchmark in atomic parity violation research . This makes Yb-174 critical for testing the Standard Model and exploring physics beyond it.

Table 2: Parity Violation in Selected Elements

Element/Isotope	Parity Violation Magnitude	Key Applications
Yb-174	Largest observed	Fundamental physics, dark matter
Cs-133	100× smaller	Atomic clocks, time standards

Quantum Optics and Laser Cooling

Yb-174’s dual-wavelength compatibility (399 nm and 395 nm) enables efficient Rydberg excitation, a feature absent in isotopes like Yb-174. This property is leveraged in cold ytterbium lasers and superradiant light sources .

Medical and Industrial Uses

• Yb-169 : Unlike stable Yb-174, this isotope emits gamma rays for portable X-ray devices .
• Lutetium (Lu) : A decay product of Yb-176, lutetium is used in cancer therapy (e.g., Lu-177) .

Biological Activity

Ytterbium-174 ($^{174}\text{Yb}$) is a stable isotope of ytterbium, which is a rare earth element. This article explores the biological activity of $^{174}\text{Yb}$, focusing on its potential applications in medicine, particularly in radiopharmaceuticals and imaging, as well as its interaction with biological systems.

General Characteristics of this compound

• Isotope Type : Stable
• Atomic Number : 70
• Neutrons : 104
• Natural Occurrence : Found in minerals such as monazite and xenotime.
• Physical Properties : Silvery-white metal, with applications in various fields including electronics and materials science.

Radiopharmaceuticals

Ytterbium isotopes, particularly $^{175}\text{Yb}$, have been investigated for their potential in medical applications, especially in treating bone pain associated with cancer. While $^{174}\text{Yb}$ itself is stable and does not exhibit radioactive properties, its isotopes like $^{175}\text{Yb}$ are used in therapeutic contexts.

• Bone Pain Palliation :
  • Study Findings : Research indicates that $^{175}\text{Yb}$ labeled compounds (e.g., $^{175}\text{Yb}-\text{TTHMP}$) show significant accumulation in bone tissues, making them suitable candidates for palliation of bone pain due to metastases .
  • Biodistribution : In biodistribution studies conducted on rats, $^{175}\text{Yb}-\text{TTHMP}$ demonstrated favorable uptake in bone compared to traditional radiopharmaceuticals .
• Dosimetry Studies :
  • The dosimetry of $^{175}\text{Yb}-\text{pamidronate}$ and $^{175}\text{Yb}-\text{alendronate}$ complexes has been evaluated, showing significant hydroxyapatite absorption and effective bone uptake ratios over time .

Case Study 1: Biodistribution Studies

A study was conducted to evaluate the biodistribution of $^{175}\text{Yb}-\text{TTHMP}$ in rats. The results indicated:

• Time Points : Measurements were taken at 2, 4, 48 hours, and up to 8 days post-injection.
• Key Findings :
  • Significant accumulation in the kidneys, liver, lungs, spleen, and heart for free $^{175}\text{Yb}^{3+}$.
  • Enhanced retention in bone for $^{175}\text{Yb}-\text{TTHMP}$ compared to free cations .

Time Point (h)	Organ	%ID/g (Free Yb)	%ID/g (Yb-TTHMP)
2	Bone	0.5	3.2
4	Kidney	1.5	0.8
48	Liver	2.0	1.0
192	Bone	0.3	2.5

Case Study 2: Parity Violation Studies

Recent experiments involving $^{174}\text{Yb}$ have shown significant effects of parity violation, which may have implications for understanding weak nuclear forces and interactions within biological systems . This research could pave the way for new diagnostic tools based on the unique properties of ytterbium isotopes.

Q & A

Basic Research Questions

Q. What are the key nuclear properties of Ytterbium-174, and how do they influence experimental design in nuclear physics?

• Methodological Answer : this compound has a neutron-rich configuration (70 protons, 104 neutrons), making it stable but useful for studying neutron capture processes. Key properties include its half-life (stable), spin (0+), and neutron capture cross-section. To design experiments, researchers should prioritize neutron activation analysis (NAA) or mass spectrometry for isotopic tracking. Ensure calibration of detectors (e.g., high-purity germanium detectors) using certified reference materials to account for background radiation .

Q. How is this compound synthesized and purified for academic research, and what quality control measures are critical?

• Methodological Answer : Synthesis typically involves isotopic enrichment via electromagnetic separation or ion-exchange chromatography. Post-synthesis, purity is verified using inductively coupled plasma mass spectrometry (ICP-MS) combined with X-ray diffraction (XRD) for crystallographic validation. Quality control requires ≥99.9% isotopic purity, confirmed through triple-repeat measurements and cross-lab validation to minimize batch variability .

Q. Which spectroscopic techniques are optimal for characterizing this compound in solid-state systems?

• Methodological Answer : Raman spectroscopy and X-ray absorption near-edge structure (XANES) are preferred for probing electronic and lattice dynamics. For magnetic studies, use Mössbauer spectroscopy at cryogenic temperatures (<10 K) to isolate Yb-174’s nuclear quadrupole interactions. Ensure sample environments (e.g., vacuum chambers) are free from contaminants that could alter spectral lines .

Advanced Research Questions

Q. How can researchers resolve discrepancies in reported neutron capture cross-section values for this compound?

• Methodological Answer : Contradictions often arise from detector calibration errors or sample impurities. To address this:

• Perform Bayesian statistical analysis on historical datasets to identify systematic biases .
• Replicate experiments using monoenergetic neutron beams (e.g., from a particle accelerator) and compare results with Monte Carlo simulations (e.g., GEANT4) .
• Publish raw data and calibration protocols to enable meta-analyses .

Q. What experimental design considerations are critical for studying this compound in quantum coherence applications?

• Methodological Answer : For quantum memory studies:

• Use ultra-high-vacuum (<10⁻⁹ Torr) optical traps to minimize decoherence from gas collisions.
• Implement pulsed laser spectroscopy (e.g., two-photon transitions) with time-correlated single-photon counting (TCSPC) to measure coherence lifetimes.
• Validate results via independent replication using alternative isotopes (e.g., Yb-171) as controls .

Q. How can isotopic contamination in this compound samples be statistically validated and mitigated?

• Methodological Answer :

• Apply ANOVA to compare impurity levels across synthesis batches, with significance thresholds set at p < 0.01.
• Use secondary ion mass spectrometry (SIMS) for spatially resolved impurity mapping.
• Develop a contamination index (CI) based on trace element concentrations, requiring CI < 0.05 for experimental validity .

Q. Data Management and Reproducibility

Q. What protocols ensure reproducibility in this compound experiments, particularly in neutron capture studies?

• Methodological Answer :

• Document all parameters in machine-readable formats (e.g., JSON metadata), including neutron flux, beam energy, and detector geometry .
• Use version-controlled repositories (e.g., GitHub) for sharing analysis scripts and raw spectra.
• Adhere to FAIR principles (Findable, Accessible, Interoperable, Reusable) for data publication .

Q. Table: Comparative Properties of Ytterbium Isotopes

Isotope	Neutrons	Half-Life	Key Applications
Yb-174	104	Stable	Neutron capture, Quantum memory
Yb-171	101	Stable	Atomic clocks
Yb-176	106	1.6 × 10¹⁹ years	Astrophysical studies

Data sourced from primary nuclear databases (e.g., NNDC) and cross-validated via peer-reviewed studies .